Cas no 2227824-15-7 (rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-hydroxy-3-methoxyphenyl}carbamate)

• Product Name: rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-hydroxy-3-methoxyphenyl}carbamate
• CAS No: 2227824-15-7
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 6108277
• PubChem ID: 165734450
• Update Time: 2025-10-30

rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-hydroxy-3-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-hydroxy-3-methoxyphenyl}carbamate
• rac-tert-butyl N-{5-[(1R,2R)-2-(aminomethyl)cyclopropyl]-2-hydroxy-3-methoxyphenyl}carbamate
• EN300-1897740
• 2227824-15-7

• Inchi： 1S/C16H24N2O4/c1-16(2,3)22-15(20)18-12-6-9(11-5-10(11)8-17)7-13(21-4)14(12)19/h6-7,10-11,19H,5,8,17H2,1-4H3,(H,18,20)/t10-,11-/m0/s1
• InChI Key： NKRDXOMNKFBBMX-QWRGUYRKSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)[C@@H]1C[C@H]1CN)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.8Ų

Additional information on rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-hydroxy-3-methoxyphenyl}carbamate

Comprehensive Overview of rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-hydroxy-3-methoxyphenyl}carbamate (CAS No. 2227824-15-7)

rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-hydroxy-3-methoxyphenyl}carbamate (CAS No. 2227824-15-7) is a structurally complex and pharmacologically significant compound that has garnered attention in the field of medicinal chemistry. This molecule features a unique combination of functional groups, including a cyclopropyl ring, a hydroxyl group, and a methoxy substituent, which contribute to its potential applications in drug discovery and development. The compound's stereochemistry, particularly the (1R,2R) configuration, plays a critical role in its biological activity, making it a subject of interest for researchers exploring chiral molecules.

The tert-butyl carbamate moiety in this compound is a common protecting group in organic synthesis, often used to stabilize amines during multi-step reactions. This feature has made rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-hydroxy-3-methoxyphenyl}carbamate a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential as a building block for small-molecule inhibitors, particularly in the development of therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases. The compound's ability to modulate specific biological pathways has also sparked interest in its use for precision medicine applications.

In the context of current research trends, rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-hydroxy-3-methoxyphenyl}carbamate aligns with the growing demand for chiral drugs and stereoselective synthesis. The pharmaceutical industry is increasingly focusing on enantiomerically pure compounds due to their improved efficacy and reduced side effects. This compound's racemic nature provides an opportunity for researchers to investigate the individual biological activities of its enantiomers, a topic frequently searched in academic and industrial databases. Additionally, its structural features make it a candidate for computational drug design and molecular docking studies, which are hot topics in modern drug discovery.

The synthesis of rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-hydroxy-3-methoxyphenyl}carbamate involves multi-step organic transformations, often requiring asymmetric catalysis to achieve the desired stereochemistry. Researchers have explored various routes to optimize its production, including green chemistry approaches to minimize environmental impact. This aligns with the broader industry shift toward sustainable synthesis methods, a topic of high relevance in both academic and industrial settings. The compound's CAS No. 2227824-15-7 serves as a unique identifier, facilitating its tracking in chemical databases and regulatory filings.

From a therapeutic perspective, the aminomethyl cyclopropyl group in this compound is noteworthy due to its presence in several clinically approved drugs. This structural motif is often associated with improved metabolic stability and blood-brain barrier permeability, making it a valuable feature for CNS-targeted therapeutics. Recent advancements in bioisostere design have further highlighted the potential of such groups in drug development. As a result, rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-hydroxy-3-methoxyphenyl}carbamate has become a subject of interest for researchers investigating structure-activity relationships (SAR) and lead optimization strategies.

In summary, rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-hydroxy-3-methoxyphenyl}carbamate (CAS No. 2227824-15-7) represents a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique structural features, combined with its potential therapeutic relevance, make it a valuable subject for ongoing research. As the pharmaceutical industry continues to prioritize chiral molecules and sustainable synthesis, this compound is likely to remain a focal point for innovation and development.